(2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid

• IUPAC Name: (2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C16H21NO4/c18-15(11-13-8-4-5-9-21-13)17-14(16(19)20)10-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2,(H,17,18)(H,19,20)/t13?,14-/m1/s1
• InChI Key: VZHKDERJWOITEB-ARLHGKGLSA-N
• Canonical SMILES: C1CCOC(C1)CC(=O)NC(CC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1CCOC(C1)CC(=O)N[C@H](CC2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

(2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid, also known as OAPA, is a chemical compound that has been studied for its potential applications in scientific research. OAPA is a derivative of phenylalanine, an essential amino acid that is important for protein synthesis in the human body. In

Mechanism of Action

The mechanism of action of (2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid involves its inhibition of DPP-IV, which leads to increased levels of neuropeptides in the brain. Enkephalins and substance P are involved in the regulation of pain, mood, and anxiety, and their increased levels may have therapeutic benefits for these conditions.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in animal studies. In rats, this compound has been shown to increase the levels of enkephalins and substance P in the brain, which may have analgesic and anxiolytic effects. This compound has also been shown to improve cognitive function in aged rats, possibly through its effects on neuropeptide levels.

Advantages and Limitations for Lab Experiments

(2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid has several advantages for lab experiments, including its ability to inhibit DPP-IV and increase neuropeptide levels in the brain. However, this compound has limitations as well, including its potential toxicity and the need for careful dosing and monitoring in animal studies.

Future Directions

There are several future directions for research on (2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid. One area of interest is the potential therapeutic applications of this compound for pain, anxiety, and depression. Another area of interest is the development of new drugs that target DPP-IV and other neuropeptide-degrading enzymes. Further studies are also needed to determine the safety and efficacy of this compound in humans, as well as its potential side effects and interactions with other drugs.
In conclusion, this compound is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. This compound's ability to inhibit DPP-IV and increase neuropeptide levels in the brain may have therapeutic benefits for pain, anxiety, and depression. However, further studies are needed to determine the safety and efficacy of this compound in humans, as well as its potential side effects and interactions with other drugs.

Synthesis Methods

(2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid can be synthesized through a multistep process that involves the reaction of phenylalanine with oxan-2-ylacetic anhydride. The resulting product is then treated with hydrochloric acid to obtain this compound. The purity and yield of this compound can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

(2R)-2-[[2-(oxan-2-yl)acetyl]amino]-3-phenylpropanoic acid has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound is a known inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the degradation of neuropeptides such as enkephalins and substance P. By inhibiting DPP-IV, this compound can increase the levels of these neuropeptides in the brain, which may have implications for the treatment of pain, anxiety, and depression.